Ipatasertib dihydrochloride
Ipatasertib dihydrochloride
Ipatasertib dihydrochloride is a highly selective inhibitor of Akt for Akt1/2/3.
Brand Name:
Vulcanchem
CAS No.:
1396257-94-5
VCID:
VC0530775
InChI:
InChI=1S/C24H32ClN5O2.2ClH/c1-15(2)26-13-19(17-4-6-18(25)7-5-17)24(32)30-10-8-29(9-11-30)23-21-16(3)12-20(31)22(21)27-14-28-23;;/h4-7,14-16,19-20,26,31H,8-13H2,1-3H3;2*1H/t16-,19-,20-;;/m1../s1
SMILES:
CC1CC(C2=C1C(=NC=N2)N3CCN(CC3)C(=O)C(CNC(C)C)C4=CC=C(C=C4)Cl)O.Cl.Cl
Molecular Formula:
C24H34Cl3N5O2
Molecular Weight:
530.919
Ipatasertib dihydrochloride
CAS No.: 1396257-94-5
Inhibitors
VCID: VC0530775
Molecular Formula: C24H34Cl3N5O2
Molecular Weight: 530.919
Purity: >98% (or refer to the Certificate of Analysis)
CAS No. | 1396257-94-5 |
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Product Name | Ipatasertib dihydrochloride |
Molecular Formula | C24H34Cl3N5O2 |
Molecular Weight | 530.919 |
IUPAC Name | (2S)-2-(4-chlorophenyl)-1-[4-[(5R,7R)-7-hydroxy-5-methyl-6,7-dihydro-5H-cyclopenta[d]pyrimidin-4-yl]piperazin-1-yl]-3-(propan-2-ylamino)propan-1-one;dihydrochloride |
Standard InChI | InChI=1S/C24H32ClN5O2.2ClH/c1-15(2)26-13-19(17-4-6-18(25)7-5-17)24(32)30-10-8-29(9-11-30)23-21-16(3)12-20(31)22(21)27-14-28-23;;/h4-7,14-16,19-20,26,31H,8-13H2,1-3H3;2*1H/t16-,19-,20-;;/m1../s1 |
Standard InChIKey | SRKVNRNRVFDUTG-VISIQVHMSA-N |
SMILES | CC1CC(C2=C1C(=NC=N2)N3CCN(CC3)C(=O)C(CNC(C)C)C4=CC=C(C=C4)Cl)O.Cl.Cl |
Appearance | Solid powder |
Description | Ipatasertib dihydrochloride is a highly selective inhibitor of Akt for Akt1/2/3. |
Purity | >98% (or refer to the Certificate of Analysis) |
Shelf Life | >3 years if stored properly |
Solubility | Soluble in DMSO |
Storage | Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
Synonyms | Ipatasertib dihydrochloride |
PubChem Compound | 62707512 |
Last Modified | Nov 14 2021 |
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